Cas no 2092540-74-2 (Boronic acid, B-(5-fluoro-2-pyrimidinyl)-)

B-(5-Fluoro-2-pyrimidinyl)boronic acid is a specialized boronic acid derivative featuring a fluorinated pyrimidine moiety. This compound is of significant interest in Suzuki-Miyaura cross-coupling reactions, where it serves as a key intermediate for constructing biaryl and heteroaryl structures. The presence of the fluorine substituent enhances its reactivity and selectivity in palladium-catalyzed transformations, making it valuable for pharmaceutical and agrochemical synthesis. Its stability under typical reaction conditions and compatibility with diverse functional groups further contribute to its utility in organic synthesis. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for achieving high-yield coupling reactions.

Boronic acid, B-(5-fluoro-2-pyrimidinyl)- structure

2092540-74-2 structure

Product Name:Boronic acid, B-(5-fluoro-2-pyrimidinyl)-

CAS No:2092540-74-2

MF:C₄H₄BFN₂O₂

MW:141.89616394043

CID:6055661

PubChem ID:133617044

Update Time:2025-06-08

Boronic acid, B-(5-fluoro-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

- Boronic acid, B-(5-fluoro-2-pyrimidinyl)-
- (5-fluoropyrimidin-2-yl)boronic acid
- EN300-7680818
- AT40755
- 2092540-74-2
- Inchi： 1S/C4H4BFN2O2/c6-3-1-7-4(5(9)10)8-2-3/h1-2,9-10H
- InChI Key： UITCFPORAKTYJB-UHFFFAOYSA-N
- SMILES： B(C1=NC=C(F)C=N1)(O)O

Computed Properties

Exact Mass: 142.0349857g/mol
Monoisotopic Mass: 142.0349857g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 107
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 66.2Å²

Experimental Properties

Density: 1.45±0.1 g/cm3(Predicted)
Boiling Point: 375.0±34.0 °C(Predicted)
pka: 7.19±0.53(Predicted)

Boronic acid, B-(5-fluoro-2-pyrimidinyl)- Pricemore >>

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